6,7-dimethoxy-2-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 6,7-dimethoxy-2-(6-methyl-2-methylsulfanylpyrimidin-4-yl)-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C17H21N3O2S/c1-11-7-16(19-17(18-11)23-4)20-6-5-12-8-14(21-2)15(22-3)9-13(12)10-20/h7-9H,5-6,10H2,1-4H3
• InChI Key: XKNZSFHKEAXCDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)N2CCC3=CC(=C(C=C3C2)OC)OC
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol
• CAS No.: 2640885-78-3

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic rings and the various functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the reactivity of its functional groups. For example, the methoxy groups might be susceptible to reactions that replace the -OCH3 with another group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy groups might make it more soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it shows promise as a drug, for example, future research might focus on improving its efficacy and reducing any side effects.